Cas no 2416243-18-8 (sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate)

• Product Name: sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate
• CAS No: 2416243-18-8
• MF: C₁₀H₉N₂NaO₃
• MW: 228.179833173752
• MDL: MFCD32668548
• CID: 5675164
• PubChem ID: 146155802
• Update Time: 2025-10-30

sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate
• EN300-26674133
• 2416243-18-8

• MDL： MFCD32668548
• Inchi： 1S/C10H10N2O3.Na/c1-12-8-4-3-6(15-2)5-7(8)11-9(12)10(13)14;/h3-5H,1-2H3,(H,13,14);/q;+1/p-1
• InChI Key： KOZXBZZQOVISRW-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C1C=CC2=C(C=1)N=C(C(=O)[O-])N2C

Computed Properties

• Exact Mass: 228.05108644g/mol
• Monoisotopic Mass: 228.05108644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate

Sodium 5-Methoxy-1-Methyl-1H-1,3-Benzodiazole-2-Carboxylate: A Comprehensive Overview

The compound sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate (CAS No. 2416243-18-8) is a significant chemical entity with a unique structure and diverse applications. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of the methoxy and methyl substituents in its structure contributes to its distinct chemical properties and reactivity.

Benzodiazoles are widely studied in various fields due to their versatile properties. The benzodiazole core is known for its stability, fluorescence, and ability to act as a ligand in coordination chemistry. The carboxylate group in this compound adds further functionality, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science.

Recent research has highlighted the potential of sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate as a precursor for drug development. Its ability to form stable complexes with metal ions has been explored in the context of creating novel anticancer agents. Studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, this compound has been utilized in the synthesis of advanced materials. The benzodiazole moiety is known to enhance the electronic properties of materials, making it useful in the development of organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated improved efficiency and stability when using derivatives of this compound.

The synthesis of sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate involves a multi-step process that includes nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized these steps to achieve higher yields and better purity. The use of eco-friendly solvents and catalysts has also been explored to align with sustainable chemistry practices.

From an analytical standpoint, this compound has been characterized using various techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, electronic structure, and intermolecular interactions. Such detailed characterization is essential for understanding its behavior in different chemical environments.

One of the most exciting developments involving this compound is its role in bioconjugation chemistry. The carboxylate group allows for easy coupling with biomolecules such as proteins and nucleic acids. This property has been exploited in the creation of biosensors and diagnostic tools with high sensitivity and specificity.

Moreover, the methoxy group in the structure plays a crucial role in modulating the compound's solubility and bioavailability. This makes it an attractive candidate for drug delivery systems where controlled release is desired. Recent studies have focused on encapsulating this compound within lipid nanoparticles to enhance its therapeutic efficacy.

In conclusion, sodium 5-methoxy-1-methyl-1H-1,3-benzodiazole-2-carboxylate (CAS No. 2416243-18-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and analytical chemistry. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.